1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea

• IUPAC Name: 1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea
• InChI: InChI=1S/C23H19BrN4O2/c1-28-19-14-8-5-11-16(19)20(15-9-3-2-4-10-15)26-21(22(28)29)27-23(30)25-18-13-7-6-12-17(18)24/h2-14,21H,1H3,(H2,25,27,30)
• InChI Key: UPJJYQAHAHVPRM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=NC(C1=O)NC(=O)NC3=CC=CC=C3Br)C4=CC=CC=C4
• Molecular Formula: C23H19BrN4O2
• Molecular Weight: 463.3 g/mol

Description

1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea is a synthetic compound that has been widely used in scientific research. This compound is a benzodiazepine derivative that has been shown to have potential therapeutic applications in various diseases, including anxiety, depression, and epilepsy.

Mechanism of Action

The mechanism of action of 1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea is similar to other benzodiazepines. It enhances the activity of the neurotransmitter gamma-aminobutyric acid (GABA) by binding to specific sites on GABA receptors. This results in an increase in chloride ion influx, leading to hyperpolarization of the neuronal membrane and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include sedation, muscle relaxation, anxiolysis, and anticonvulsant effects. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea in lab experiments is its high potency and selectivity for GABA receptors. This makes it a useful tool for studying the role of GABA receptors in various physiological and pathological conditions. However, one limitation is that the compound is not very water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea. One direction is to study its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to investigate its effects on different subtypes of GABA receptors and their potential therapeutic applications. Additionally, the development of more water-soluble derivatives of the compound could improve its use in certain experiments.

Synthesis Methods

The synthesis of 1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea involves the reaction of 2-amino-5-phenyl-1,3,4-oxadiazole with 2-bromoaniline in the presence of a base. The resulting product is then reacted with N-methyl-1,4-benzenediamine and urea to obtain the final product.

Scientific Research Applications

1-(2-bromophenyl)-3-(1-methyl-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl)urea has been extensively used in scientific research due to its potential therapeutic applications. This compound has been shown to have anxiolytic, sedative, and anticonvulsant effects in animal models. It has also been studied for its potential use in the treatment of depression, epilepsy, and other neurological disorders.